Cas no 2228518-23-6 (2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid)
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid
- EN300-1785169
- 2228518-23-6
-
- Inchi: 1S/C10H16N2O2/c1-6-8(7(2)12(5)11-6)10(3,4)9(13)14/h1-5H3,(H,13,14)
- InChI Key: QRMCMCGUWUPNLR-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1C(C)=NN(C)C=1C)=O
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1Ų
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1785169-0.05g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 0.05g |
$1080.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-0.1g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 0.1g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-0.25g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 0.25g |
$1183.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-0.5g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 0.5g |
$1234.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-1.0g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1785169-2.5g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 2.5g |
$2520.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-5.0g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1785169-10.0g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1785169-1g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 1g |
$1286.0 | 2023-09-19 | ||
| Enamine | EN300-1785169-5g |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid |
2228518-23-6 | 5g |
$3728.0 | 2023-09-19 |
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid
Introduction to 2-Methyl-2-(Trimethyl-1H-Pyrazol-4-yl)propanoic Acid (CAS No. 2228518-23-6)
2-Methyl-2-(Trimethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2228518-23-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid.
Chemical Structure and Properties
2-Methyl-2-(Trimethyl-1H-pyrazol-4-yl)propanoic acid is a carboxylic acid derivative with a molecular formula of C10H15N3O2. The compound features a pyrazole ring substituted with a trimethyl group at the 1H position and a methyl group attached to the propanoic acid moiety. This unique structural arrangement confers several important chemical properties:
- Solubility: The compound exhibits moderate solubility in water and is highly soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).
- Stability: It is stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions.
- Melting Point: The melting point of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid is approximately 150°C.
Synthesis Methods
The synthesis of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid has been reported using various methodologies. One common approach involves the reaction of trimethylpyrazole with an appropriate carboxylic acid derivative under specific conditions. A detailed synthetic route is as follows:
- Precursor Preparation: Trimethylpyrazole is synthesized by the reaction of hydrazine and trimethylacetyl chloride.
- Coupling Reaction: The trimethylpyrazole is then coupled with a methyl-substituted propanoic acid derivative using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).
- Purification: The final product is purified using column chromatography or recrystallization techniques to ensure high purity.
Biological Activities and Applications
2-Methyl-2-(Trimethyl-1H-pyrazol-4-yl)propanoic acid has been extensively studied for its biological activities, particularly in the context of pharmaceutical applications. Recent research has highlighted several key findings:
- Anti-inflammatory Properties: Studies have shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
- Cytotoxicity against Cancer Cells: In vitro experiments have demonstrated that 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid possesses cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells.
- Neuroprotective Effects: strong>: Research indicates that the compound may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's disease.
Clinical Trials and Future Prospects strong>
The promising biological activities of < strong > 2-methyl - 2 - (trimethyle - 1 H - pyrazol - 4 - yl ) propanoic acid have led to its evaluation in preclinical studies and early-stage clinical trials. These trials aim to assess the safety, efficacy, and pharmacokinetic properties of the compound in human subjects. Preliminary results are encouraging, suggesting potential therapeutic applications in inflammatory diseases, cancer, and neurodegenerative disorders. p > < p >In conclusion, 2 - methyl - 2 - (trimethyle - 1 H - pyrazol - 4 - yl ) propanoic acid (CAS No . 228518 - 23 - 6 ) represents a promising candidate for further pharmaceutical development . Its unique chemical structure , coupled with its diverse biological activities , makes it an intriguing subject for ongoing research . As more studies are conducted , it is likely that this compound will continue to reveal new insights into its potential therapeutic uses . p > article > response >
2228518-23-6 (2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)